Cas no 132149-32-7 (3'-deoxy-3'-(pentanoylamino)thymidine)

• Product Name: 3'-deoxy-3'-(pentanoylamino)thymidine
• CAS No: 132149-32-7
• MF: C₁₅H₂₃N₃O₅
• MW: 325.36022400856
• CID: 1234537
• PubChem ID: 452685
• Update Time: 2025-04-20

3'-deoxy-3'-(pentanoylamino)thymidine Chemical and Physical Properties

Names and Identifiers

• 3'-deoxy-3'-(pentanoylamino)thymidine
• N-[(2S,3S,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl]pentanamide
• 3'-Valerylamino-3'-deoxythymidine
• DTXSID30157379
• N-[(2S,3S,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-3-yl]pentanamide
• 132149-32-7
• Thymidine, 3'-deoxy-3'-[(1-oxopentyl)amino]-
• 3'-Valerylamino-3'-dT
• Thymidine, 3'-deoxy-3'-((1-oxopentyl)amino)-

• Inchi： 1S/C15H23N3O5/c1-3-4-5-12(20)16-10-6-13(23-11(10)8-19)18-7-9(2)14(21)17-15(18)22/h7,10-11,13,19H,3-6,8H2,1-2H3,(H,16,20)(H,17,21,22)/t10-,11+,13+/m0/s1
• InChI Key： HRVFPSWTDYQJMR-DMDPSCGWSA-N
• SMILES： O1[C@H](C[C@@H]([C@H]1CO)NC(CCCC)=O)N1C(NC(C(C)=C1)=O)=O

Computed Properties

• Exact Mass: 325.16389
• Monoisotopic Mass: 325.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 107.97